Cas no 56222-10-7 (N-(4-Nitrobenzyl)acetamide)

• Product Name: N-(4-Nitrobenzyl)acetamide
• CAS No: 56222-10-7
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• MDL: MFCD00230940
• CID: 945072
• PubChem ID: 41784
• Update Time: 2025-10-19

N-(4-Nitrobenzyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-nitrophenyl)methyl]acetamide
• 4-(acetamidomethyl)nitrobenzene
• AC1L26HD
• Acetyl-(4-nitro-benzylamin)
• AG-F-97281
• CTK1H1830
• Essigsaeure-(4-nitro-benzylamid)
• N-((4-NITROPHENYL)METHYL)ACETAMIDE
• N-(4-Nitro-benzyl)-acetamid
• N-(4-nitrobenzyl)acetamide
• N-(4-nitro-benzyl)-acetamide
• N-(p-nitrobenzyl)acetamide
• NSC216075
• SureCN1804701
• AKOS010294086
• MFCD00230940
• ZMQPYUAJBGXGCB-UHFFFAOYSA-N
• CS-0322916
• LS-08178
• DTXSID10204774
• NSC 216075
• NSC-216075
• SCHEMBL1804701
• 56222-10-7
• N-(4-Nitrobenzyl)acetamide

• MDL： MFCD00230940
• Inchi： 1S/C9H10N2O3/c1-7(12)10-6-8-2-4-9(5-3-8)11(13)14/h2-5H,6H2,1H3,(H,10,12)
• InChI Key： ZMQPYUAJBGXGCB-UHFFFAOYSA-N
• SMILES： O=C(C)NCC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 194.0692
• Monoisotopic Mass: 194.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• PSA: 72.24
• LogP: 2.14500

Additional information on N-(4-Nitrobenzyl)acetamide

Comprehensive Overview of N-(4-Nitrobenzyl)acetamide (CAS No. 56222-10-7): Properties, Applications, and Industry Insights

N-(4-Nitrobenzyl)acetamide (CAS No. 56222-10-7) is an organic compound with significant relevance in pharmaceutical and chemical research. This nitrobenzyl derivative is characterized by its unique molecular structure, combining an acetamide group with a 4-nitrobenzyl moiety. Its chemical formula C₉H₁₀N₂O₃ and molecular weight of 194.19 g/mol make it a versatile intermediate in synthetic chemistry.

The compound’s physicochemical properties include a melting point range of 145–148°C and moderate solubility in polar organic solvents like ethanol and dimethyl sulfoxide (DMSO). Researchers frequently explore its synthetic applications, particularly in the development of bioactive molecules and pharmaceutical intermediates. Recent studies highlight its potential role in drug discovery, especially in designing enzyme inhibitors and antimicrobial agents.

In the context of green chemistry, N-(4-Nitrobenzyl)acetamide has garnered attention for its utility in catalytic reactions and sustainable synthesis. With growing interest in eco-friendly processes, this compound’s compatibility with microwave-assisted synthesis and solvent-free conditions aligns with industry trends. Laboratories worldwide prioritize its use due to its high purity (>98%) and reproducible reactivity.

From an analytical chemistry perspective, CAS No. 56222-10-7 is often analyzed via HPLC, GC-MS, and NMR spectroscopy. Its distinct spectral signatures facilitate quality control in manufacturing. Additionally, its stability under ambient conditions makes it a practical choice for long-term storage and transportation.

The global market for N-(4-Nitrobenzyl)acetamide is driven by demand from pharmaceutical companies and research institutions. Key suppliers emphasize custom synthesis and bulk availability, addressing niche requirements. As patent literature expands, innovations in its derivatization continue to emerge, particularly for targeted drug delivery systems.

Frequently asked questions (FAQs) about 56222-10-7 include inquiries about its safety data sheet (SDS), scalability in industrial production, and regulatory compliance. Users also search for alternative synthetic routes and cost-effective purification methods. Addressing these queries enhances the compound’s accessibility for diverse applications.

In summary, N-(4-Nitrobenzyl)acetamide exemplifies the intersection of traditional organic chemistry and modern innovation. Its multifunctional utility ensures sustained relevance in academic research and industrial processes, while ongoing studies explore its untapped potential in material science and biotechnology.